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Compound of Interest

Compound Name: Neburon

Cat. No.: B166421

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neburon is a selective, systemic herbicide belonging to the phenylurea class, primarily used
for pre-emergence control of broadleaf weeds and annual grasses in various crops. Its efficacy
IS attributed to the inhibition of photosynthesis at photosystem Il. Understanding the long-term
environmental fate of Neburon is crucial for assessing its potential ecological impact and
ensuring its safe use. This technical guide provides an in-depth overview of the persistence,
mobility, and degradation of Neburon in the environment, compiling available quantitative data,
detailing experimental methodologies, and visualizing key pathways.

Physicochemical Properties

A summary of Neburon's key physicochemical properties is presented in Table 1. These
properties influence its behavior and transport in the environment.
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Property Value Source

Molecular Weight 275.17 g/mol [PubChem CID: 11145]
Water Solubility 4.8 mg/L at 24°C [USDA ARS]

Vapor Pressure Negligible at room temperature  [USDAARS]

Octanol-Water Partition
o 3.80 [USDA ARS]
Coefficient (log Kow)

Environmental Persistence and Degradation

The persistence of Neburon in the environment is determined by a combination of biotic and
abiotic degradation processes.

Abiotic Degradation

Hydrolysis: Neburon is relatively stable to hydrolysis. The hydrolysis rate constant has been
reported to be 0.004 per day, indicating a slow degradation process in agqueous environments
in the absence of microbial activity.

Photolysis: While specific data on the photolysis of Neburon is limited, phenylurea herbicides,
in general, are susceptible to photodegradation in water and on soil surfaces.

Biotic Degradation

Microbial degradation is the primary pathway for the dissipation of Neburon in soil. The typical
aerobic soil metabolism half-life (DT50) for Neburon is approximately 120 days.

Environmental Mobility

The movement of Neburon in the environment is primarily governed by its sorption to soil and
sediment particles.

Soil Sorption

Neburon exhibits moderate to high sorption to soil, which limits its potential for leaching into
groundwater. The extent of sorption is influenced by soil properties such as organic carbon
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content and clay content. The soil sorption coefficient (Koc) for Neburon is reported to be in
the range of 2500 to 3111 cm?3/g, with a Kd value of 24.

Table 2: Summary of Quantitative Environmental Fate Data for Neburon

Environmental

Parameter Value Reference
Compartment
Soil Aerobic ) )
] ) ) AERU University of
Metabolism Half-life 120 days Saoll )
Hertfordshire

(DT50)
Hydrolysis Rate

0.004 day—1 Water USDAARS
Constant
Soil Sorption )

o 2500 - 3111 cm3/g Soil USDAARS

Coefficient (Koc)
Soil Distribution _

24 cmd/g Sall (ResearchGate)

Coefficient (Kd)

Degradation Pathway of Neburon

While a definitive degradation pathway for Neburon has not been fully elucidated in the
available literature, a proposed pathway can be inferred based on the well-documented
degradation of other phenylurea herbicides such as diuron, isoproturon, and linuron.[1][2][3][4]
[5] The primary microbial degradation mechanism for phenylurea herbicides involves a two-
step process:

o N-dealkylation: The initial and often rate-limiting step is the sequential removal of the alkyl
groups (in the case of Neburon, a butyl and a methyl group) from the urea nitrogen atom.
This process is typically mediated by microbial monooxygenase enzymes.

e Hydrolysis: Following dealkylation, the resulting phenylurea derivative is hydrolyzed by
amidase or hydrolase enzymes, cleaving the urea bridge to yield a substituted aniline (3,4-
dichloroaniline for Neburon) and other smaller molecules that can be further mineralized.

Proposed Microbial Degradation Pathway for Neburon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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